3'-Ethylbiphenyl-4-amine
Description
3'-Ethylbiphenyl-4-amine is a substituted biphenylamine derivative characterized by an ethyl group (-CH₂CH₃) at the 3' position of the biphenyl backbone and an amine (-NH₂) at the 4-position (para) of the adjacent phenyl ring.
Properties
Molecular Formula |
C14H15N |
|---|---|
Molecular Weight |
197.27 g/mol |
IUPAC Name |
4-(3-ethylphenyl)aniline |
InChI |
InChI=1S/C14H15N/c1-2-11-4-3-5-13(10-11)12-6-8-14(15)9-7-12/h3-10H,2,15H2,1H3 |
InChI Key |
AIQVJCSSMUYKOR-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=CC=C1)C2=CC=C(C=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Parent Compound: [1,1'-Biphenyl]-4-amine
Key Properties
- Molecular Formula : C₁₂H₁₁N
- Molecular Weight : 169.2224 g/mol
- Melting Point : 62–64°C (reported in historical studies)
- Boiling Point : 302–304°C
- Applications: Historically used in dye synthesis and polymer intermediates; noted carcinogenicity .
Comparison: The absence of substituents in [1,1'-Biphenyl]-4-amine results in lower molecular weight and simpler reactivity.
4-Ethyl-4'-iodobiphenyl
Key Properties
- Molecular Formula : C₁₄H₁₃I
- Molecular Weight : 308.16 g/mol (estimated)
- Substituents : Ethyl at 4-position, iodine at 4'-position.
Comparison :
The iodine atom in 4-Ethyl-4'-iodobiphenyl significantly increases molecular weight (vs. 3'-Ethylbiphenyl-4-amine) and introduces halogen bonding capabilities. This compound’s applications may diverge toward radiopharmaceuticals or cross-coupling reactions, unlike the amine-functionalized 3'-Ethylbiphenyl-4-amine, which is more suited for nucleophilic substitutions or coordination chemistry .
3',5'-Diphenylbiphenyl-4-amine (CAS 343239-58-7)
Key Properties
- Molecular Formula : C₂₄H₁₉N
- Molecular Weight : 321.414 g/mol
- Density : 1.117 g/cm³
- Boiling Point : 505°C
- Applications : Used in pharmaceuticals, plasticizers, and high-performance polymers .
Comparison :
The additional phenyl groups at 3' and 5' positions in this compound create a highly conjugated system, increasing thermal stability (evidenced by the high boiling point) and UV absorption. In contrast, 3'-Ethylbiphenyl-4-amine’s single ethyl group likely offers intermediate thermal properties and better solubility in organic solvents compared to the heavily substituted diphenyl analog.
Research Findings and Trends
- Substituent Effects : Ethyl groups enhance lipophilicity and moderate steric effects, balancing solubility and reactivity. Halogen or phenyl substituents prioritize thermal stability or electronic conjugation .
- Toxicity Considerations: [1,1'-Biphenyl]-4-amine is a known carcinogen, while alkyl-substituted derivatives like 3'-Ethylbiphenyl-4-amine may exhibit reduced toxicity due to decreased metabolic activation .
- Synthetic Utility : Ethyl-substituted biphenylamines serve as intermediates in Suzuki-Miyaura couplings, as seen in patent literature for pharmaceutical scaffolds (e.g., EP 1926722 B1) .
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